Ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt

• CAS No.: 71673-16-0
• Molecular Formula: C10H14KNO3S
• Molecular Weight: 267.39 g/mol
• IUPAC Name: potassium;2-(N-ethylanilino)ethanesulfonate
• InChI: InChI=1S/C10H15NO3S.K/c1-2-11(8-9-15(12,13)14)10-6-4-3-5-7-10;/h3-7H,2,8-9H2,1H3,(H,12,13,14);/q;+1/p-1
• InChI Key: BTSVEECQDQGPKB-UHFFFAOYSA-M
• Canonical SMILES: CCN(CCS(=O)(=O)[O-])C1=CC=CC=C1.[K+]

Description

Ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt is a chemical compound with the molecular formula C10H15NO3S.K. It is known for its unique structure, which includes an ethanesulfonic acid group and an ethylphenylamino group. This compound is used in various scientific research applications due to its distinctive chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt typically involves the reaction of ethanesulfonic acid with 2-(ethylphenylamino) compounds in the presence of a potassium base. The reaction conditions often include controlled temperatures and specific solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and yield, making the compound suitable for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions

Ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and halogens (e.g., chlorine). The reaction conditions vary depending on the desired outcome but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield sulfonic acid derivatives, while reduction may produce amine derivatives. Substitution reactions can result in various substituted ethanesulfonic acid compounds .

Scientific Research Applications

Ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt is used in various scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain chemical reactions.

Biology: It is used in biochemical assays and as a buffer in biological experiments.

Medicine: It is investigated for its potential therapeutic properties and as a component in drug formulations.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes

Mechanism of Action

The mechanism of action of ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor or modulator, affecting various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to ethanesulfonic acid, 2-(ethylphenylamino)-, potassium salt include:

Ethanesulfonic acid: A simpler compound with similar sulfonic acid functionality.

2-(Ethylphenylamino)ethanesulfonic acid: A related compound without the potassium salt component

Uniqueness

This compound is unique due to its combination of ethanesulfonic acid and ethylphenylamino groups, which confer specific chemical properties and reactivity. This uniqueness makes it valuable in various scientific and industrial applications .